Cas no 29450-02-0 ({2-(5-bromopyridin-2-yl)oxyethyl}amine)

• Product Name: {2-(5-bromopyridin-2-yl)oxyethyl}amine
• CAS No: 29450-02-0
• MF: C₇H₉BrN₂O
• MW: 217.063160657883
• MDL: MFCD13190741
• CID: 1034419
• PubChem ID: 62348264
• Update Time: 2025-11-02

{2-(5-bromopyridin-2-yl)oxyethyl}amine Chemical and Physical Properties

Names and Identifiers

• 2-((5-Bromopyridin-2-yl)oxy)ethanamine
• 2-((5-Bromopyridin-2-yl)oxy)ethamine
• 2-(5-bromopyridin-2-yl)oxyethanamine
• 2-(5-BROMOPYRIDIN-2-YLOXY)ETHANAMINE
• {2-(5-bromopyridin-2-yl)oxyethyl}amine
• AKOS011633316
• {2-[(5-bromopyridin-2-yl)oxy]ethyl}amine
• DTXSID80734376
• A1-17926
• Ethanamine, 2-[(5-bromo-2-pyridinyl)oxy]-
• EN300-1223806
• 29450-02-0
• F2147-1485
• 2-((5-bromopyridin-2-yl)oxy)ethan-1-amine
• 2-(5-bromopyridin-2-yloxy)ethyl amine
• 2-[(5-Bromopyridin-2-yl)oxy]ethan-1-amine
• J-506118
• CS-0269410
• DB-312704
• G50728

• MDL： MFCD13190741
• Inchi： 1S/C7H9BrN2O/c8-6-1-2-7(10-5-6)11-4-3-9/h1-2,5H,3-4,9H2
• InChI Key： NVZKOKAVBWRZPJ-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1)OCCN

Computed Properties

• Exact Mass: 215.98983g/mol
• Monoisotopic Mass: 215.98983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 113
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 48.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on {2-(5-bromopyridin-2-yl)oxyethyl}amine

Comprehensive Guide to {2-(5-bromopyridin-2-yl)oxyethyl}amine (CAS No. 29450-02-0): Properties, Applications, and Market Insights

{2-(5-bromopyridin-2-yl)oxyethyl}amine (CAS No. 29450-02-0) is a specialized brominated pyridine derivative with significant importance in pharmaceutical and agrochemical research. This compound, featuring a 5-bromopyridine core linked to an ethoxyethylamine side chain, has garnered attention for its versatile applications in drug discovery and material science. Its molecular structure (C₇H₉BrN₂O) and reactive amine group make it a valuable intermediate for synthesizing complex molecules.

Recent trends in AI-driven drug discovery and green chemistry have increased demand for high-purity bromopyridine compounds. Researchers frequently search for "2-(5-bromopyridin-2-yl)oxyethyl}amine synthesis" or "CAS 29450-02-0 suppliers," reflecting growing interest in this niche chemical. The compound's halogenated aromatic system enables diverse cross-coupling reactions, particularly useful in developing kinase inhibitors and crop protection agents.

The physicochemical properties of {2-(5-bromopyridin-2-yl)oxyethyl}amine include a molecular weight of 217.06 g/mol and potential hydrogen bonding sites (NH₂ and pyridine N). These characteristics facilitate its use in structure-activity relationship (SAR) studies, especially for central nervous system (CNS) targets. Analytical techniques like HPLC and LC-MS are commonly employed to verify its purity, with typical commercial grades offering ≥95% purity.

In pharmaceutical applications, this compound serves as a precursor for biologically active molecules targeting G-protein-coupled receptors (GPCRs). Its bromine atom allows for efficient Suzuki-Miyaura couplings, a feature exploited in developing anticancer leads and neurotransmitter modulators. The agrochemical industry utilizes it to create novel pesticides with improved environmental profiles, aligning with current sustainable agriculture initiatives.

The global market for pyridine derivatives like CAS 29450-02-0 is projected to grow at 6.2% CAGR (2023-2030), driven by demand for small-molecule therapeutics. Quality standards such as USP/EP grade and REACH compliance are critical purchasing factors. Storage recommendations typically suggest 2-8°C under inert atmosphere to maintain stability, with special attention to moisture-sensitive properties.

Emerging research explores its potential in metal-organic frameworks (MOFs) and conductive polymers, responding to interest in energy storage materials. Safety data indicates standard laboratory handling precautions are sufficient, though proper PPE (gloves, goggles) is recommended during manipulation. Regulatory status varies by region, with most jurisdictions classifying it as a non-hazardous research chemical when used appropriately.

For researchers seeking custom synthesis or bulk quantities of {2-(5-bromopyridin-2-yl)oxyethyl}amine, key considerations include batch-to-batch consistency and technical support. Advanced purification methods like preparative HPLC or recrystallization may be required for specific applications. The compound's structure-property relationships continue to inspire innovations across medicinal chemistry and material science domains.